N-propyl-2H-chromene-3-carboxamide

• IUPAC Name: N-propyl-2H-chromene-3-carboxamide
• InChI: InChI=1S/C13H15NO2/c1-2-7-14-13(15)11-8-10-5-3-4-6-12(10)16-9-11/h3-6,8H,2,7,9H2,1H3,(H,14,15)
• InChI Key: VPTZFKWVVAAPKO-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC2=CC=CC=C2OC1
• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol

Description

N-propyl-2H-chromene-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of chromene derivatives, which have been studied extensively for their various biological activities.

Scientific Research Applications

• Detection of Hydroxyl Radicals : N-(3-(3-aminopropylamino)propyl)-2-oxo-2H-chromene-3-carboxamide, a related compound, has been synthesized and used as a fluorescent hydroxyl radical indicator. It's effective in quantifying lower concentrations of hydroxyl radicals and can be a good reporter of these radicals produced near DNA (Singh et al., 2008).

• Synthesis of 2-Imino and 2-Oxo-2H-Chromene-3-Carboxamides : These compounds have been synthesized using eco-friendly approaches, highlighting their potential in green chemistry applications (Proença & Costa, 2008).

• Antimicrobial Activity : N-Aryl-7-hydroxy-2-imino-2H-chromene-3-carboxamides exhibit antimicrobial activity, making them potential candidates for developing new antimicrobial agents (Ukhov et al., 2021).

• Fluorescent Probe for Cu(II) : Certain nitro-3-carboxamide coumarin derivatives, closely related to N-propyl-2H-chromene-3-carboxamide, have been proposed as novel fluorescent chemosensors for detecting Cu(II) ions in aqueous solutions (Bekhradnia et al., 2016).

• Diversity-Oriented Synthesis : The application in diversity-oriented synthesis of biologically active compounds is highlighted in a study that developed a method for synthesizing 2,5-dioxo-5,6,7,8-tetrahydro-2H-chromene-3-carboxamide derivatives (Vodolazhenko et al., 2012).

• Antioxidant and Antibacterial Studies : Derivatives of 4H-chromene-3-carboxamide have shown promising results in antioxidant and antibacterial studies, highlighting their potential in pharmacological applications (Subbareddy & Shanmugam, 2017).

• Cytotoxic Agents : Some compounds in this class have shown cytotoxic activity against human cancer cell lines, suggesting their potential use in cancer therapy (Gill et al., 2016).